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Compound of Interest

Compound Name: Biotin-d2

Cat. No.: B15571627

Essential Safety and Handling Guide for Biotin-
d2

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling specialized chemical reagents like Biotin-d2. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to facilitate the safe and effective use of this compound.

Biotin-d2 is a stable, non-radioactive, isotopically-labeled version of Biotin (Vitamin B7) where
two hydrogen atoms have been replaced by deuterium.[1] This labeling allows it to be used as
an internal standard for the quantification of biotin in various analytical techniques, such as
mass spectrometry.[2] While stable isotopes do not pose a radiological threat, the chemical
properties of Biotin-d2 are similar to its unlabeled counterpart, and appropriate safety
precautions must be observed.[3]

Personal Protective Equipment (PPE)

The consistent use of appropriate PPE is the most critical line of defense against potential
exposure. The following table summarizes the recommended PPE for handling Biotin-d2 in a
laboratory setting.[4][5]
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PPE Category

Specific
Recommendations

Purpose

Eye and Face Protection

Safety glasses with side-
shields conforming to NIOSH
(US) or EN 166 (EU)
standards.[4]

Protects eyes from airborne
powder particles and potential

splashes.

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[4][5]

Prevents direct skin contact

with the compound.

Body Protection

A fully buttoned laboratory coat

or impervious clothing.[4][5]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-certified respirator
may be required if dust is
generated and ventilation is
inadequate.[4][5]

Prevents inhalation of fine

powder particles.

Foot Protection

Closed-toe shoes that cover

the entire foot.[5]

Protects feet from spills and

falling objects.

Health Hazard Information

Biotin-d2 may pose the following health risks upon exposure[4]:

Exposure Route

Potential Health Effects

Inhalation

May be harmful if inhaled and may cause

respiratory tract irritation.

Skin Contact

May be harmful if absorbed through the skin and

may cause skin irritation.

Eye Contact

May cause eye irritation.

Ingestion

May be harmful if swallowed.

Operational Plan: From Receipt to Disposal
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A systematic approach to handling Biotin-d2 minimizes risks and ensures a safe laboratory
environment.
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Receiving & Storage

1. Inspect Container
Upon Receipt

If intact

2. Store Appropriately
- Refrigerated
- Protect from light
- Tightly sealed

Handling & Preparation

3. Don Appropriate
PPE
4. Handle in a
Fume Hood
5. Weighing and
Solution Preparation

Spill & Weste Disposal

G. Spill Managemena
G. Waste DisposaD

Equilibrate Biotin-d2 p-| Accurately Weigh Quantitatively Transfer Add Solvent and > . . >
Mo Room Temperature) ( the Compound to Volumetric Flask Dissolve Dilute to Volume Mix Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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